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Compound of Interest

Compound Name: 2,5-Dimethylphenylacetyl chloride

Cat. No.: B1291447

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for 2,5-
Dimethylphenylacetyl chloride (CAS No. 55312-97-5). It is intended for laboratory personnel
and professionals in drug development who handle this chemical. The information herein is
compiled from various safety data sheets for structurally similar compounds and available data
for the specific substance.

Hazard Identification and Classification

2,5-Dimethylphenylacetyl chloride is a corrosive liquid that poses significant health risks
upon exposure. It is classified as a substance that may be corrosive to metals, causes severe
skin burns and eye damage, and may cause respiratory irritation.[1][2]

GHS Hazard Pictograms:

e GHSO05: Corrosive[2]

Signal Word: Danger[2]

Hazard Statements:

e H290: May be corrosive to metals.[1][2]

e H314: Causes severe skin burns and eye damage.[1][2][3][4]
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e H335: May cause respiratory irritation.[1][4]
Supplemental Hazard Information:

o EUHO014: Reacts violently with water.[3] This reaction can produce toxic and corrosive
hydrogen chloride gas.[5]

Physical and Chemical Properties

A summary of the known quantitative data for 2,5-Dimethylphenylacetyl chloride is presented
in the table below.

Property Value Reference
Molecular Formula C10H11CIO [61[7]
Molecular Weight 182.65 g/mol [2][6]
Physical State Liquid [2][7]
Boiling Point 323.57 °C [7]

Melting Point 156.6 °C [7]

Relative Density 1.11 [2]

Flash Point 102 °C/215.6 °F [8]

Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with 2,5-
Dimethylphenylacetyl chloride.

Precautions for Safe Handling:
e Use only in a well-ventilated area or under a chemical fume hood.[4][8]
e Avoid breathing mist, vapors, or spray.[1][4][8]

e Do not get in eyes, on skin, or on clothing.[4][8]
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o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[1][3][9]

e Wash hands and skin thoroughly after handling.[1]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][10]

o All metal parts of the equipment must be grounded to avoid ignition of vapors by static
electricity discharge.[10]

Handle under an inert atmosphere and prevent contact with water or moist air.[10]

Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated place.[1][7][8][9][10]
o Keep containers tightly closed.[1][3][8][9][10]

o Store in a corrosives area.[8][9][10]

o Store locked up.[1][9]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
alcohols, and metals.[8][9][11]

 Recommended storage temperature is 2 - 8 °C.[1]
Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 2,5-Dimethylphenylacetyl chloride.

o Eye/Face Protection: Wear chemical safety goggles and a face shield. Ensure eyewash
stations are readily accessible.[12]

» Skin Protection: Wear chemical-resistant gloves (e.g., Butyl rubber) and protective clothing to
prevent skin contact.[5] Immediately remove and launder contaminated clothing before
reuse.[1][3][10]
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Respiratory Protection: If vapors or aerosols are generated, use a NIOSH-approved
respirator with an appropriate cartridge (e.g., for acid gases and organic vapors).[1][5]

First Aid Measures

In case of exposure, immediate medical attention is required.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][4][9]
If breathing is difficult or has stopped, provide artificial respiration.[5][10] Call a physician or
poison center immediately.[1][4]

Skin Contact: Immediately take off all contaminated clothing.[1][3][4] Rinse the affected skin
with plenty of water or shower for at least 15 minutes.[1][4][10] Call a physician immediately.
[11[4][10]

Eye Contact: Rinse cautiously with water for several minutes.[1][3][4] Remove contact lenses
if present and easy to do.[1][3][4] Continue rinsing.[1][3][4] Immediately call an
ophthalmologist or physician.[1][3]

Ingestion: Rinse mouth with water.[1][4][8] Do NOT induce vomiting.[1][4][9][10] Call a
physician immediately.[1][4][8][10]

Fire-Fighting Measures

Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, dry sand, or alcohol-
resistant foam.[1][8]

Unsuitable Extinguishing Media: Do not use water, as it reacts violently with the substance.

[5]

Specific Hazards: The substance is combustible.[1][3] Thermal decomposition can release
irritating and toxic gases and vapors, including carbon monoxide, carbon dioxide, phosgene,
and hydrogen chloride gas.[1][3][8] Vapors are heavier than air and may travel to an ignition
source and flash back.[3][5] Containers may explode when heated.[5]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.[8][12]
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Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Evacuate personnel from the area.[1][3] Ensure adequate ventilation.
[1][3][8] Avoid contact with the spilled material and do not breathe vapors.[1][3] Wear
appropriate PPE.[8]

o Environmental Precautions: Prevent the product from entering drains.[1][3]

o Methods for Cleaning Up: Absorb the spill with inert, non-combustible material such as dry
sand or earth.[5][8] Collect the absorbed material into a suitable, closed container for
disposal.[8] Do not use water for cleanup.[5]

Experimental Workflow: Spill Response
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Workflow for Handling a 2,5-Dimethylphenylacetyl Chloride Spill

Immediate Actions

Evacuate Area

i

Ensure Ventilation

i

Don PPE

i

Remove Ignition Sources

Containment & Cleanup

Contain Spill with Inert Material
(e.g., sand, earth)

Absorb Spilled Material

Collect into Sealed Container

Dispvosal

Dispose of as Hazardous Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. 2,5-dimethylphenyl Acetyl Chloride | 55312-97-5 | Chemical Bull Pvt. Ltd.
[chemicalbull.com]

8. fishersci.com [fishersci.com]

e 9. fishersci.com [fishersci.com]

 10. fishersci.co.uk [fishersci.co.uk]

e 11. PHENYLACETYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 12. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Safety and Handling of 2,5-Dimethylphenylacetyl
Chloride: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291447#safety-and-handling-precautions-for-2-5-
dimethylphenylacetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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